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Compound of Interest

N1,N4-
Compound Name: _ _
Dicyclohexylterephthalamide

Cat. No.: B1594211

For Researchers, Scientists, and Drug Development Professionals
Introduction

N1,N4-Dicyclohexylterephthalamide is a chemical compound primarily utilized as a
nucleating agent in the polymer industry. Its function is to accelerate the crystallization rate and
modify the crystalline structure of polymers like polypropylene, which can enhance their
physical properties. This document provides detailed application notes, safety and handling
procedures, and experimental protocols based on available data. It is crucial to note that
comprehensive toxicological data for this compound is not readily available in public literature,
necessitating a cautious approach to its handling.

Safety and Handling Procedures

While a comprehensive Safety Data Sheet (SDS) with detailed toxicological endpoints for
N1,N4-Dicyclohexylterephthalamide is not consistently available, general safety precautions
for handling fine chemicals should be strictly followed. The information below is compiled from
available chemical supplier data and safety information for structurally related compounds.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C20H28N202 [1]
Molecular Weight 328.4 g/mol [1][2]
Appearance White powder [2]
Melting Point >300 °C [2]
Solubility Insoluble in water. [3]

Hazard Identification and Precautionary Measures

Due to the lack of specific GHS classification for N1,N4-Dicyclohexylterephthalamide, a
conservative approach to safety is recommended. The following recommendations are based
on general principles for handling powdered chemicals of unknown toxicity.

Hazard Category Precautionary Statement

Avoid breathing dust. Use in a well-ventilated
) area or with local exhaust ventilation. If dust is
Inhalation . .
generated, a NIOSH-approved respirator is

recommended.

) May cause skin irritation. Wear protective gloves
Skin Contact o
(e.g., nitrile) and a lab coat.

May cause eye irritation. Wear safety glasses
Eye Contact o ) )
with side shields or chemical goggles.

) Do not ingest. Wash hands thoroughly after
Ingestion ,
handling.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is

Inhalation - . :
difficult, seek medical attention.
Remove contaminated clothing. Wash the
Skin Contact affected area with soap and water. If irritation
persists, seek medical attention.
Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek medical attention.
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

» Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations.

Application Notes and Experimental Protocols

The primary application of N1,N4-Dicyclohexylterephthalamide is as a 3-nucleating agent for
polypropylene and other polymers. This section outlines a general protocol for its synthesis and
its application in polymer processing.

Synthesis of N1,N4-Dicyclohexylterephthalamide

A common method for synthesizing N1,N4-Dicyclohexylterephthalamide is through the
condensation reaction of terephthaloyl chloride with cyclohexylamine.[4]

Materials:

o Terephthaloyl chloride
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Cyclohexylamine

Anhydrous solvent (e.g., dichloromethane, THF)

Base (e.qg., triethylamine)

Ethanol and water for recrystallization

Protocol:

» Dissolve terephthaloyl chloride in the anhydrous solvent in a reaction vessel equipped with a
stirrer and a reflux condenser.

e Slowly add a solution of cyclohexylamine and triethylamine in the same solvent to the
reaction vessel.

e The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

 After the addition is complete, the mixture may be heated to reflux for a specified period to
ensure the reaction goes to completion.

o Monitor the reaction progress using a suitable analytical technique, such as thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture and filter to remove any precipitated salts.

e The solvent is then removed from the filtrate, typically by rotary evaporation.

e The crude product is purified by recrystallization from a suitable solvent system, such as an
ethanol/water mixture, to yield pure N1,N4-Dicyclohexylterephthalamide.[4]

Application in Polymer Processing (Polypropylene Nucleation)

This protocol describes the use of N1,N4-Dicyclohexylterephthalamide as a nucleating agent
to modify the crystalline structure of polypropylene.

Materials:
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Polypropylene (PP) resin

N1,N4-Dicyclohexylterephthalamide (typically 0.1-0.5% by weight)

Twin-screw extruder or similar melt compounding equipment

Injection molding machine or compression molder

Differential Scanning Calorimeter (DSC) for thermal analysis
Protocol:
e Dry the polypropylene resin to remove any moisture.

e Dry blend the PP resin with the desired concentration of N1,N4-
Dicyclohexylterephthalamide powder.

e Melt compound the mixture using a twin-screw extruder at a temperature suitable for
polypropylene (e.g., 180-220 °C). This ensures a homogeneous dispersion of the nucleating
agent within the polymer matrix.

e The extruded strands are cooled and pelletized.

e The resulting pellets can then be used for further processing, such as injection molding or
compression molding, to produce test specimens.

o The effect of the nucleating agent on the crystallization behavior of the polypropylene can be
analyzed using Differential Scanning Calorimetry (DSC). An increase in the crystallization
temperature (Tc) upon cooling from the melt is indicative of effective nucleation.

Visualizations

Logical Workflow for Handling N1,N4-Dicyclohexylterephthalamide
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Caption: General laboratory workflow for the safe handling of N1,N4-
Dicyclohexylterephthalamide.
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Caption: The role of N1,N4-Dicyclohexylterephthalamide in polymer crystallization.

Signaling Pathways
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There is no information available in the public domain to suggest that N1,N4-
Dicyclohexylterephthalamide is involved in any biological signaling pathways. Its primary
application is in materials science, and it does not appear to have been investigated for
pharmacological or biological activity. Therefore, no signaling pathway diagrams can be
provided.

Disclaimer: The information provided in this document is intended for guidance and is based on
currently available data. It is not a substitute for a formal Safety Data Sheet (SDS). All
laboratory work should be conducted by trained professionals who have performed a thorough
risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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